Cas no 118162-46-2 (15-Azido-pentadecanoic acid)

• Product Name: 15-Azido-pentadecanoic acid
• CAS No: 118162-46-2
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• MDL: MFCD28396912
• CID: 2894336
• PubChem ID: 14006108
• Update Time: 2025-11-02

15-Azido-pentadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 15-Azido-pentadecanoic acid
• DA-49107
• SCHEMBL13866617
• HY-151656
• MS-24028
• Azido palmitic acid
• 15-Azidopentadecanoic acid
• F80785
• CS-0617861
• AB92475
• 118162-46-2
• TEA16246

• MDL： MFCD28396912
• Inchi： 1S/C15H29N3O2/c16-18-17-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15(19)20/h1-14H2,(H,19,20)
• InChI Key： PYGQAGHMXCCROO-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 283.22597718g/mol
• Monoisotopic Mass: 283.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 51.7Ų

Additional information on 15-Azido-pentadecanoic acid

Recent Advances in the Application of 15-Azido-pentadecanoic acid (CAS: 118162-46-2) in Chemical Biology and Pharmaceutical Research

15-Azido-pentadecanoic acid (CAS: 118162-46-2) has emerged as a versatile chemical tool in the field of chemical biology and pharmaceutical research. This azide-functionalized fatty acid derivative has gained significant attention due to its unique properties, including its ability to participate in click chemistry reactions, making it an invaluable probe for labeling and tracking biomolecules in complex biological systems. Recent studies have highlighted its potential in drug discovery, metabolic engineering, and targeted delivery systems.

One of the most notable applications of 15-Azido-pentadecanoic acid is its use in metabolic labeling strategies. Researchers have successfully incorporated this compound into cellular membranes and lipoproteins, enabling the visualization and tracking of lipid metabolism in real-time. A 2023 study published in the Journal of Lipid Research demonstrated how this approach could be used to monitor lipid dynamics in cancer cells, providing new insights into tumor metabolism and potential therapeutic targets.

In drug delivery applications, 15-Azido-pentadecanoic acid has shown promise as a linker molecule for antibody-drug conjugates (ADCs). Its stable azide group allows for efficient conjugation with various payloads through copper-free click chemistry, minimizing potential toxicity while maintaining therapeutic efficacy. Recent preclinical studies have reported improved pharmacokinetic properties of ADC constructs incorporating this linker compared to traditional conjugation methods.

The compound's role in proteomics research has also expanded significantly. By serving as a bioorthogonal handle, 15-Azido-pentadecanoic acid enables selective labeling and enrichment of modified proteins, facilitating their identification and characterization. This approach has been particularly valuable in studying protein lipidation and membrane-associated proteins, as evidenced by multiple publications in Nature Chemical Biology and other high-impact journals.

Recent synthetic chemistry advancements have focused on improving the production and purity of 15-Azido-pentadecanoic acid (CAS: 118162-46-2). A 2024 patent application describes a novel enzymatic synthesis route that significantly increases yield while reducing byproducts, potentially making the compound more accessible for large-scale pharmaceutical applications. This development could accelerate its adoption in industrial settings.

Looking forward, researchers anticipate that 15-Azido-pentadecanoic acid will play an increasingly important role in the development of next-generation therapeutics and diagnostic tools. Its unique combination of chemical stability, biological compatibility, and versatile reactivity positions it as a key building block for innovative solutions in personalized medicine and targeted therapies. Ongoing clinical trials incorporating derivatives of this compound are expected to report preliminary results in the coming year.